Cas no 653597-25-2 (3-Indolizineacetonitrile, 1-methyl-2-phenyl-)

• Product Name: 3-Indolizineacetonitrile, 1-methyl-2-phenyl-
• CAS No: 653597-25-2
• MF: C₁₇H₁₄N₂
• MW: 246.306463718414
• CID: 399881
• PubChem ID: 71376062
• Update Time: 2025-04-19

3-Indolizineacetonitrile, 1-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Indolizineacetonitrile, 1-methyl-2-phenyl-
• 2-(1-methyl-2-phenylindolizin-3-yl)acetonitrile
• (1-Methyl-2-phenylindolizin-3-yl)acetonitrile
• 653597-25-2
• DTXSID10798784
• 1-methyl-2-phenylindolizine-3-acetonitrile

• Inchi： 1S/C17H14N2/c1-13-15-9-5-6-12-19(15)16(10-11-18)17(13)14-7-3-2-4-8-14/h2-9,12H,10H2,1H3
• InChI Key： TXSBHZAAGSZYLB-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=C(C)C(C1C=CC=CC=1)=C2CC#N

Computed Properties

• Exact Mass: 246.11582
• Monoisotopic Mass: 246.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.2